Cas no 308292-71-9 (N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide)

• Product Name: N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide
• CAS No: 308292-71-9
• MF: C₁₇H₁₄N₂OS
• MW: 294.370862483978
• CID: 3084072
• PubChem ID: 702335
• Update Time: 2025-04-21

N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid (4-naphthalen-2-yl-thiazol-2-yl)-amide
• N-4-(naphthalen-2-yl)-1,3-thiazol-2-ylcyclopropanecarboxamide
• AKOS002379249
• AK-968/12514063
• N-(4-naphthalen-2-yl-1,3-thiazol-2-yl)cyclopropanecarboxamide
• N-[4-(2-naphthyl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
• STL171919
• SCHEMBL7258047
• SR-01000229460-1
• N-(4-(naphthalen-2-yl)thiazol-2-yl)cyclopropanecarboxamide
• SR-01000229460
• Oprea1_432038
• CBMicro_047146
• 308292-71-9
• F0317-0127
• BIM-0047316.P001
• Oprea1_809862
• N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]cyclopropanecarboxamide
• CHEMBL3092248
• N-[4-(2-NAPHTHYL)-1,3-THIAZOL-2-YL]-1-CYCLOPROPANECARBOXAMIDE

• Inchi： 1S/C17H14N2OS/c20-16(12-6-7-12)19-17-18-15(10-21-17)14-8-5-11-3-1-2-4-13(11)9-14/h1-5,8-10,12H,6-7H2,(H,18,19,20)
• InChI Key： BMVGSGDKQMXFPK-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC3C=CC=CC=3C=2)N=C1NC(C1CC1)=O

Computed Properties

• Exact Mass: 294.08268425Da
• Monoisotopic Mass: 294.08268425Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.2Ų